Cas no 2096332-77-1 (4-Butanoylphenylboronic acid, pinacol ester)

• Product Name: 4-Butanoylphenylboronic acid, pinacol ester
• CAS No: 2096332-77-1
• MF: C₁₆H₂₃BO₃
• MW: 274.163025140762
• MDL: MFCD21332948
• CID: 4637918
• PubChem ID: 74889279
• Update Time: 2024-11-06

4-Butanoylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Butanoylphenylboronic acid, pinacol ester
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butan-1-one
• 1-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]BUTAN-1-ONE
• 4-Butanoylphenylboronic acid pinacol ester
• CS-0176487
• 2096332-77-1
• BS-34393
• MFCD21332948
• EN300-7370716
• 1-Butanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butan-1-one
• F88589
• DTXSID601153472

• MDL： MFCD21332948
• Inchi： 1S/C16H23BO3/c1-6-7-14(18)12-8-10-13(11-9-12)17-19-15(2,3)16(4,5)20-17/h8-11H,6-7H2,1-5H3
• InChI Key： KXACZLKHSCCLGY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(CCC)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 274.1740248g/mol
• Monoisotopic Mass: 274.1740248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5